Cas no 1260888-63-8 (Ethyl 4-phenyloxazole-5-carboxylate)

• Product Name: Ethyl 4-phenyloxazole-5-carboxylate
• CAS No: 1260888-63-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 2101575
• Update Time: 2023-08-03

Ethyl 4-phenyloxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-phenyloxazole-5-carboxylate
• Ethyl 4-phenyloxazole-5-carboxylate

• Inchi： 1S/C12H11NO3/c1-2-15-12(14)11-10(13-8-16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： OVAJZBVNHHVSFN-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3